4-Cyclopropoxy-3-fluoropicolinic acid

• Molecular Formula: C9H8FNO3
• Molecular Weight: 197.16 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-fluoropyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8FNO3/c10-7-6(14-5-1-2-5)3-4-11-8(7)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: QIUFJNFAJBZQHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)C(=O)O)F

Description

4-Cyclopropoxy-3-fluoropicolinic acid is a substituted picolinic acid derivative characterized by a cyclopropoxy group at the 4-position and a fluorine atom at the 3-position of the pyridine ring. Picolinic acid derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science due to their chelating properties and bioactivity. Structurally, the cyclopropoxy substituent may enhance steric and electronic effects, while the fluorine atom could influence metabolic stability and binding affinity in biological systems.

Preparation Methods

The synthesis of 4-Cyclopropoxy-3-fluoropicolinic acid involves several steps, typically starting with the appropriate picolinic acid derivativeSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity . Industrial production methods may involve scaling up these laboratory procedures while ensuring safety and efficiency.

Chemical Reactions Analysis

4-Cyclopropoxy-3-fluoropicolinic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles, leading to the formation of new compounds.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of derivatives.

Scientific Research Applications

4-Cyclopropoxy-3-fluoropicolinic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-fluoropicolinic acid involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, metabolic regulation, and gene expression .

Comparison with Similar Compounds

Table 1: Key Features of Compared Compounds

Compound	Core Structure	Key Substituents	Applications	Safety Considerations
4-Cyclopropoxy-3-fluoropicolinic acid	Pyridine	4-cyclopropoxy, 3-fluoro	Hypothetical: Agrochemicals, drugs	Not available
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	2-chloro, 6-methyl	Synthetic intermediate	Hazardous; limited toxicity data
3-O-Feruloylquinic acid	Quinic acid	Feruloyl ester	Pharmacological research, reference	Natural origin; low risk
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	Indeno-pyrazole	Cyclohexyl, hydrazone	Experimental use	Uninvestigated toxicity

Research Implications and Limitations

The absence of direct data on 4-cyclopropoxy-3-fluoropicolinic acid in the provided evidence restricts a comprehensive comparison. However, inferences from structural analogs suggest:

• Electronic Effects : Fluorine and cyclopropoxy groups may improve metabolic stability compared to chlorine or methyl substituents.
• Safety Gaps : Unlike 2-chloro-6-methylpyrimidine-4-carboxylic acid, the toxicological profile of 4-cyclopropoxy-3-fluoropicolinic acid remains unexplored .